Cas no 127680-79-9 (4-(Tert-butylamino)picolinonitrile)

• Product Name: 4-(Tert-butylamino)picolinonitrile
• CAS No: 127680-79-9
• MF: C₁₀H₁₃N₃
• MW: 175.230321645737
• CID: 2899325
• Update Time: 2023-08-10

4-(Tert-butylamino)picolinonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(tert-butylamino)picolinonitrile
• 4-(Tert-butylamino)picolinonitrile

• Inchi： 1S/C10H13N3/c1-10(2,3)13-8-4-5-12-9(6-8)7-11/h4-6H,1-3H3,(H,12,13)
• InChI Key： JZVRSBZYOQDHAR-UHFFFAOYSA-N
• SMILES： N(C1C=CN=C(C#N)C=1)C(C)(C)C

Computed Properties

• Exact Mass: 175.110947427 g/mol
• Monoisotopic Mass: 175.110947427 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 48.7
• Molecular Weight: 175.23